Cas no 921913-41-9 (N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide
• CAS No: 921913-41-9
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 6278664
• PubChem ID: 20933544
• Update Time: 2025-06-08

N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide
• AKOS002014105
• N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(p-tolyloxy)acetamide
• N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide
• F2266-0101
• 921913-41-9

• Inchi： 1S/C20H22N2O3/c1-3-22-18-10-7-16(12-15(18)6-11-20(22)24)21-19(23)13-25-17-8-4-14(2)5-9-17/h4-5,7-10,12H,3,6,11,13H2,1-2H3,(H,21,23)
• InChI Key： FOOXUJZNICWCRZ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1CC)NC(COC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide

Recent Advances in the Study of N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide (CAS: 921913-41-9)

The compound N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide (CAS: 921913-41-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of investigation has been the compound's interaction with cellular targets involved in inflammatory and oncogenic pathways. Preliminary data suggest that 921913-41-9 exhibits selective inhibition of certain kinases, which are critical in the regulation of cell proliferation and apoptosis. This selectivity makes it a candidate for further development as a targeted therapy in oncology. Additionally, its structural features have been optimized to enhance bioavailability and reduce off-target effects, as evidenced by recent in vitro and in vivo studies.

Recent publications have also highlighted the synthetic routes and scalability of 921913-41-9. Advances in green chemistry have enabled more efficient production of this compound, with improved yields and reduced environmental impact. These developments are crucial for transitioning from laboratory-scale synthesis to industrial production, ensuring a sustainable supply for preclinical and clinical trials.

In terms of pharmacological evaluation, studies have demonstrated that N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide exhibits favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These properties are essential for its potential use as an oral therapeutic agent. Furthermore, toxicity studies have indicated a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

The therapeutic potential of 921913-41-9 extends beyond oncology. Recent research has explored its efficacy in neurodegenerative diseases, where its ability to cross the blood-brain barrier and modulate neuroinflammatory responses has been investigated. Early results are encouraging, suggesting a broader applicability of this compound in treating conditions such as Alzheimer's and Parkinson's diseases.

In conclusion, N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylphenoxy)acetamide represents a promising candidate for further development in multiple therapeutic areas. Its unique chemical structure, combined with favorable pharmacological properties, positions it as a valuable tool for both basic research and clinical applications. Ongoing studies are expected to provide deeper insights into its mechanisms and potential, paving the way for future drug development efforts.